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Compound of Interest

Compound Name: (R,R)-MK 287

Cat. No.: B1673838

(R,R)-MK 287, also known as Enobosarm, Ostarine, or MK-2866, is a selective androgen
receptor modulator (SARM) under investigation for various medical applications.[1][2][3] As an
investigational compound, it is crucial for researchers, scientists, and drug development
professionals to adhere to strict safety and disposal protocols to minimize environmental
contamination and potential health risks. All SARMs are currently for investigational purposes
only and are not approved by the FDA.[2]

Immediate Safety and Handling

Before beginning any disposal procedure, it is imperative to handle (R,R)-MK 287 with
appropriate personal protective equipment (PPE) due to its potential hazards. The compound is
classified as harmful if swallowed, in contact with skin, or inhaled, and it can cause skin and
serious eye irritation.[4] Furthermore, it is suspected of damaging fertility or the unborn child.[2]

[5]

Hazard Summary and Recommended PPE
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Hazard

GHS Classification

Recommended Personal
Protective Equipment
(PPE)

Acute Toxicity (Oral, Dermal,

Inhalation)

Harmful if swallowed, in
contact with skin or if inhaled
(H302+H312+H332)[4]

Chemical-resistant gloves
(e.g., nitrile), lab coat, and
NIOSH/MSHA or European
Standard EN 149 approved

respirator.[5]

Skin Irritation

Causes skin irritation (H315)[4]

Wear compatible chemical-
resistant gloves and clothing to

prevent skin exposure.[5]

Eye Irritation

Causes serious eye irritation
(H319)[4]

Appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA.[5]

Reproductive Toxicity

Suspected of damaging fertility
or the unborn child (H361)[2]

[5]

Use personal protective
equipment as required and
obtain special instructions
before use.[5] Do not handle
until all safety precautions
have been read and

understood.[5]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.[5] An emergency safety shower and eyewash station should be

readily accessible.[5]

Step-by-Step Disposal Protocol

The disposal of (R,R)-MK 287 and its contaminated waste must comply with all applicable

local, regional, national, and international regulations.[5] Under no circumstances should this

chemical be disposed of down the drain or in regular trash.[5]

e Waste Segregation and Collection:
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o Collect all waste materials, including unused (R,R)-MK 287 powder, solutions, and
contaminated lab supplies (e.g., pipette tips, gloves, vials, and absorbent paper), in a
dedicated and clearly labeled hazardous waste container.

o The container must be made of a material compatible with the chemical and its solvent.

o Ensure the container is kept tightly sealed except when adding waste.
e Labeling:

o Clearly label the hazardous waste container with the words "Hazardous Waste" and the
full chemical name: "(R,R)-MK 287", "Enobosarm”, or "Ostarine".

o Include the concentration and the solvent used if it is a solution.

o Indicate the associated hazards (e.g., "Acutely Toxic," "Irritant,” "Reproductive Hazard").

e Storage:

o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
area away from incompatible materials.[5]

o For long-term stability, the pure compound is typically stored at -20°C.[1][3] However,
waste storage should follow institutional guidelines for hazardous chemical waste.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and proper disposal.

o Provide the EHS or contractor with the complete details of the waste, including the
chemical name, quantity, and any associated hazards.

e Spill and Contamination Cleanup:

o In the event of a spill, evacuate the area if necessary and ensure proper ventilation.
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[e]

Wearing the appropriate PPE, absorb the spill with an inert, non-combustible material
(e.g., vermiculite, sand).

[e]

Collect the absorbed material and any contaminated surfaces into the designated
hazardous waste container.

[e]

Thoroughly clean the spill area.

o

Do not allow the spilled material to enter soil or surface water.[5]

Experimental Workflow for Disposal
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Disposal Workflow for (R,R)-MK 287
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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